Journal Name:Journal of Occupational Health
Journal ISSN:1341-9145
IF:2.57
Journal Website:https://www.jstage.jst.go.jp/browse/joh/
Year of Origin:1996
Publisher:Japan Society for Occupational Health
Number of Articles Per Year:58
Publishing Cycle:Quarterly
OA or Not:Yes
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-09-29 , DOI: Indian Journal of Chemistry, Section B
A series of novel 1-amino dibenzo[b,d]furan derivatives have been synthesised via 1,3-dinitrophenol with iodophenol compound. The chemical structures of the compound have been elucidated by 1H and 13C NMR. The mass of the synthesized compounds has been estimated by LCMS. The functional groups present in the title compound are revealed from FT-IR and confirmed by elemental analysis. These compounds have also been screened for in vitro antibacterial and antifungal activities.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-09-29 , DOI: Indian Journal of Chemistry, Section B
A two-step synthetic scheme has been employed for the synthesis of 4-naphtho [2, 1-b] furan-2-yl-chromen-2-ones/4-(3-alkoxy-naphtho-[2,3-b]furan-2-yl)-chromen-2-ones(angular/linear naphthofuranyl coumarins). The reactions have been monitored by TLC and structures of the intermediates and the target compounds have been ascertained by IR, NMR and mass spectral data. Both the isomeric naphthofuranyl coumarins have been found to exhibit anti-inflammatory activity comparable to asprin but when tested for analgesic activity, angularly fused naphthofuranyl coumarins show better activity comparable to asprin whereas linear naphthofuranyl coumarins are less active.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-09-29 , DOI: Indian Journal of Chemistry, Section B
Electronic structure of 3-(2-arylamino-4-aminothiazol-5-oyl)pyridine derivatives are investigated theoretically using B3LYB/6-31G (d,p) method. The energy gap between HOMO-LUMO and several thermodynamic properties in the ground state are calculated by means of B3LYP hybrid density functional theory (DFT) method together with 6-31G basis sets. A series of pyridinyl thiazoles were synthesized and characterized. The molecular docking studies were done using PyRx virtual screening tool in the active site of Hepg-2 (PDB code 4mmh) to study the hydrogen bonding interaction of these analogs. ADME properties and the hydrophobicity are found to be critical for activity. It is observed that all the synthesized compounds can be used orally as good drug candidates and the docking scores are comparable to the standard compounds. The compound C3 is found to have the highest activity against the cancer (PDB code: 4mmh) protein.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-12-15 , DOI: Indian Journal of Chemistry, Section B
A series of quinoline incorporated 2,4,5-trisubstituted imidazole derivatives (4a-h and 5a-f) have been synthesized. The structures of the synthesized compounds have been established by FT-IR, 1H NMR and mass spectral analysis. The prepared compounds have been evaluated for their in vitro antioxidant activity by DPPH method and antibacterial activity against Bacillus subtilis, Escherichia coli, Bacillus megaterium and Salmonella typhi bacterial strains at 500 µg/mL concentration. The compounds 4a, 4e and 4d exhibit good antioxidant activity. Among the synthesized compounds, 4a has shown significant antibacterial activity against all the three tested microorganisms.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-09-29 , DOI: Indian Journal of Chemistry, Section B
The work discussed in the manuscript highlights iodine (III) mediated synthesis of 1-amino-1H-imidazol-2-thione derivatives in a single vessel by tethering tosyloxylation, thiocyanation and heterocyclization reactions. The one pot procedure provides an efficient and clean synthesis of the cyclic title compounds starting from open chain precursors. All the compounds are fully characterized by means of physical and spectral data.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-12-15 , DOI: Indian Journal of Chemistry, Section B
Non-steroid biologically active heterocyclic compounds (Z)-N'-(4-(2-(4-chlorophenyl)benzo[d]thiazol-3(2H)-yl) oxazol-2yl)-N-(4-substituted phenylimino)-3-substituted-2,3-dihydrobenzo[d]oxazole-2-carboxamidine (4a-4h) and (Z)-N'- (4-(2- (4-chlorophenyl)benzo[d]thiazol-3(2H)-yl)thiazol-2-yl)-N- (4-substituted phenylimino) -3-substituted-2-hydrobenzo[d] thiazole-2-carboxamidine (4a’-4h’) have been synthesized, tested for their antimicrobial inhibiting potential and compared with standard drugs Miconazole (antifungal) and Imipenem (antibacterial). Compound 4e’ is more potentially active than other compounds and standard drugs. The structure configuration of newly synthesized compounds has been determined by elemental analysis and various spectroscopic (IR, 1H and 13CNMR and GCMS) techniques.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-07-20 , DOI: Indian Journal of Chemistry, Section B
Poly-n-vinyl imidazole and its low-cost derivatives have been synthesized using ice-templation method and the synthesized porous organic polymeric material has been employed for CO2 capture at room temperature. Simple modification of the monomer introducing –OH and –NH2 groups followed by polymerization lead to two new polymers. All the three polymers have been characterized thoroughly using NMR and mass spectrometry. Ice-templated method has been found to create fibrous porous network inside the material as can be revealed by scanning electron microscopy. Thermal stability of porous polymeric network has been signified through TGA. Introduction of hetero atoms like oxygen and nitrogen in the polymeric matrix show improved CO2 uptake due to increase in number of CO2-philic sites as demonstrated by BET adsorption isotherm.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-07-20 , DOI: Indian Journal of Chemistry, Section B
Organophosphate (OP) causes phosphorylation of acetylcholinesterase enzyme which leads to accumulation of acetylcholine. This phosphorylation generally occurs due to exposure of nerve agents and intake of pesticides, etc. Various standard drugs specifically oxime derivatives (HI-6, Obidoxime, 2-PAM, etc.) are used as AChE enzyme reactivation agents. These standard drugs show least penetration to CNS. Taking them into consideration with the help of structure and ligand based screened compounds, various small molecules analogues targeting CNS have been designed. These analogues pass all the pharmacokinetic parameters structurally and have also shown better results than that of standards. Among various charged and uncharged analogues, 4g, 4h and 4j have attained docking scores –13.11, –12.84 and –12.75Kcal/mol respectively which is better than that of the standard (HI-6) –12.13kcal/mol.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-06-25 , DOI: Indian Journal of Chemistry, Section B
In this paper, is described the conversion of the octane group of hydrocarbons into industrially important epoxides using tri-copper catalyst, [Cu3I(L)]+1 (L=7-N-Etppz). The role of hydrogen peroxide as a sacrificial oxygen donor during catalytic conversion to epoxides has been investigated. The performance of the catalyst has been evaluated in terms of turnover numbers (TON) and turnover frequencies (TOF) reported in this article.
Journal of Occupational Health ( IF 2.57 ) Pub Date: 2021-11-16 , DOI: Indian Journal of Chemistry, Section B
A new series of benzothiazole linked isoxazole Schiff base derivatives have been prepared and characterized by suitable spectroscopic methods via 1H and 13C NMR, ESI-MS and IR spectra. These compounds have been further screened for their antimicrobial activity against a panel of microorganisms. Among them, compounds 12d, 12g and 12l demonstrate promising antimicrobial activity against all the tested strains with MIC values ranging between 3.9 – 62.5 μg/mL. Further, compounds 12d, 12g and 12l exhibit promising antifungal activity with MIC values ranging between 7.8 – 32.5 μg/mL. Further studies are underway for determining the antifungal molecular mechanisms of these potential compounds.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学4区 | PUBLIC, ENVIRONMENTAL & OCCUPATIONAL HEALTH 公共卫生、环境卫生与职业卫生4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.40 | 48 | Science Citation Index Expanded | Not |